Cas no 1416439-57-0 (5-fluoroquinoline-3-carboxylic acid)

• Product Name: 5-fluoroquinoline-3-carboxylic acid
• CAS No: 1416439-57-0
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• MDL: MFCD22690553
• CID: 1016035
• PubChem ID: 22136425
• Update Time: 2025-04-20

5-fluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoroquinoline-3-carboxylic acid
• SCHEMBL4221331
• SB67715
• CS-0171071
• AS-41383
• A885596
• 3-Quinolinecarboxylic acid, 5-fluoro-
• DB-139801
• SY266680
• 5-Fluoro-3-quinolinecarboxylic acid
• AMY26292
• MFCD22690553
• 1416439-57-0
• AKOS025146673
• 5-fluoroquinoline-3-carboxylicacid

• MDL： MFCD22690553
• Inchi： 1S/C10H6FNO2/c11-8-2-1-3-9-7(8)4-6(5-12-9)10(13)14/h1-5H,(H,13,14)
• InChI Key： XQTAMMFETWWSQG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=CC(C(=O)O)=CN=2

Computed Properties

• Exact Mass: 191.03825660g/mol
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids